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Compound of Interest

Compound Name:

[1-(4-

Fluorophenyl)cyclobutyl]methana

mine

CAS No.: 1017462-08-6

Cat. No.: B3073349

Get Quote

Executive Summary
The compound commonly referred to as 1-(4-Fluorophenyl)-1-(aminomethyl)cyclobutane is a

critical building block in medicinal chemistry, particularly in the synthesis of central nervous

system (CNS) agents and G-protein-coupled receptor (GPCR) modulators. It serves as a

bioisostere for the 4-chlorophenyl moiety found in the anorectic drug Sibutramine, offering

altered metabolic stability and lipophilicity profiles.

This guide provides a rigorous analysis of its nomenclature, a validated synthetic workflow, and

its application as a privileged scaffold in modern drug discovery.

Part 1: Nomenclature and Chemical Identity
IUPAC Nomenclature Analysis
While "1-(4-Fluorophenyl)-1-(aminomethyl)cyclobutane" is chemically descriptive, it does not

strictly adhere to the current IUPAC Preferred IUPAC Name (PIN) recommendations (P-51.5)
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which prioritize the amine as the principal functional group when attached to an acyclic chain

(methane) substituted by a ring.

Principal Functional Group: Amine (–NH₂)

Parent Structure: Methanamine (CH₃NH₂)

Substituent: 1-(4-fluorophenyl)cyclobutyl group attached to the methane carbon.[1]

Preferred IUPAC Name (PIN):

[1-(4-Fluorophenyl)cyclobutyl]methanamine
Alternative Valid Names:

1-(4-Fluorophenyl)cyclobutanemethanamine (Common in pharmaceutical patents)

C-[1-(4-Fluorophenyl)cyclobutyl]methylamine[1]

Key Chemical Data
Property Specification

CAS Registry Number 1017462-08-6

Molecular Formula C₁₁H₁₄FN

Molecular Weight 179.24 g/mol

SMILES FC1=CC=C(C2(CN)CCC2)C=C1

pKa (Predicted) ~9.5 (Primary aliphatic amine)

LogP (Predicted) 2.1 – 2.4

Part 2: Strategic Synthesis Workflow
The synthesis of [1-(4-Fluorophenyl)cyclobutyl]methanamine is typically achieved through a

robust two-step sequence: Double Alkylation followed by Nitrile Reduction. This route is

preferred over the carboxylic acid reduction pathway due to higher yields and easier

purification of the intermediate.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.guidechem.com/suppliers/fr/1159813-93-0.html
https://www.benchchem.com/product/b3073349/docs?utm_src=pdf-body#the-definitive-technical-guide-to-1-4-fluorophenyl-cyclobutyl-methanamine
https://www.guidechem.com/suppliers/fr/1159813-93-0.html
https://www.benchchem.com/product/b3073349/docs?utm_src=pdf-body#the-definitive-technical-guide-to-1-4-fluorophenyl-cyclobutyl-methanamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3073349?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Construction of the Cyclobutane Ring
Precursor: 4-Fluorophenylacetonitrile Reagents: 1,3-Dibromopropane, Sodium Hydride (NaH)

or NaOH/TEBA (Phase Transfer Catalysis).

Mechanism: Double nucleophilic substitution (

). The benzylic anion generated by the base attacks the 1,3-dihalide to close the four-
membered ring.

Critical Control Point: Temperature must be controlled (< 60°C) to prevent polymerization of

the alkyl halide or over-alkylation side products.

Step 2: Reduction to the Primary Amine
Intermediate: 1-(4-Fluorophenyl)cyclobutanecarbonitrile Reagents: Lithium Aluminum Hydride

(LiAlH₄) in THF or Raney Nickel/H₂.

Protocol Note: LiAlH₄ provides a cleaner reduction for small-scale batches. For process

scale (>1 kg), catalytic hydrogenation (Raney Ni, 50 psi H₂, NH₃/MeOH) is preferred to avoid

aluminum waste and ensure safety.

Visualized Synthetic Pathway
The following diagram illustrates the logical flow and critical intermediates in the synthesis.

Critical Process Parameters

4-Fluorophenylacetonitrile
(Starting Material)

Intermediate:
1-(4-Fluorophenyl)

cyclobutanecarbonitrile

Cycloalkylation
(0°C -> RT)

1,3-Dibromopropane
+ NaH/DMSO

Target:
[1-(4-Fluorophenyl)

cyclobutyl]methanamine

Reduction
(Reflux 4h)

LiAlH4 / THF
(Reduction)
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Caption: Figure 1. Two-step synthetic route from commercially available nitrile precursors to the

target amine.

Part 3: Medicinal Chemistry Applications
The "Sibutramine Scaffold" Bioisosterism
This molecule is the fluoro-analog of the primary amine metabolite of Sibutramine

(Reductil/Meridia). Sibutramine acts as a serotonin-norepinephrine reuptake inhibitor (SNRI).

Structural Modification: Replacement of Chlorine (Cl) with Fluorine (F).

Pharmacological Impact:

Metabolic Stability: The C-F bond is stronger (116 kcal/mol) than C-Cl (81 kcal/mol),

potentially blocking oxidative metabolism at the para-position.

Lipophilicity: Fluorine lowers logP slightly compared to Chlorine, potentially altering blood-

brain barrier (BBB) penetration and reducing non-specific binding.

Steric Bulk: The Van der Waals radius of Fluorine (1.47 Å) is closer to Hydrogen (1.20 Å)

than Chlorine (1.75 Å), allowing the molecule to fit into tighter binding pockets.

Emerging Therapeutic Areas
Recent patent literature identifies this scaffold in the development of MRGPRX2 Antagonists

[1]. These are novel targets for treating pseudo-allergic drug reactions and inflammatory

conditions (e.g., rosacea, urticaria).

The cyclobutane ring acts as a "conformationally restricted" spacer, locking the phenyl ring and

the amine nitrogen into a specific spatial orientation that mimics the gauche conformation of

phenethylamine.

Part 4: Experimental Protocols & Safety
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Synthesis of [1-(4-
Fluorophenyl)cyclobutyl]methanamine Hydrochloride
Note: This protocol assumes standard Schlenk line techniques.

Step 1: Cycloalkylation

Charge a flask with NaH (60% dispersion, 2.2 eq) and wash with dry hexane. Suspend in

DMSO.

Add 4-fluorophenylacetonitrile (1.0 eq) and 1,3-dibromopropane (1.1 eq) dropwise at 0°C.

Allow to warm to Room Temperature (RT) and stir for 12 hours.

Quench: Pour onto ice-water. Extract with Diethyl Ether.

Purification: Distillation under reduced pressure or silica chromatography (Hexane/EtOAc).

Step 2: Reduction

Suspend LiAlH₄ (2.0 eq) in dry THF under Argon.

Add the nitrile intermediate (from Step 1) dissolved in THF dropwise at 0°C.

Reflux for 4 hours.

Workup (Fieser Method): Cool to 0°C. Carefully add water (n mL), 15% NaOH (n mL), then

water (3n mL).

Filter the granular precipitate. Dry the filtrate over Na₂SO₄.

Salt Formation: Bubble dry HCl gas through the ethereal solution to precipitate the

hydrochloride salt.

Analytical Characterization (Expected Data)
¹H NMR (400 MHz, DMSO-d₆): δ 8.20 (br s, 3H, NH₃⁺), 7.45-7.35 (m, 2H, Ar-H), 7.25-7.15

(m, 2H, Ar-H), 3.10 (s, 2H, CH₂-N), 2.40-2.25 (m, 2H, Cyclobutyl), 2.10-1.95 (m, 1H), 1.85-
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1.70 (m, 1H).

¹⁹F NMR: Singlet around -116 ppm (relative to CFCl₃).

MS (ESI): m/z 180.1 [M+H]⁺.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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